Cas no 59965-72-9 (ethyl N-(benzyloxy)methanethioylcarbamate)

• Product Name: ethyl N-(benzyloxy)methanethioylcarbamate
• CAS No: 59965-72-9
• CID: 4655668
• PubChem ID: 12261647
• Update Time: 2025-07-18

ethyl N-(benzyloxy)methanethioylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-[(benzyloxy)methanethioyl]carbamate
• ethyl N-(benzyloxy)methanethioylcarbamate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on ethyl N-(benzyloxy)methanethioylcarbamate

Research Brief on Ethyl N-(benzyloxy)methanethioylcarbamate (CAS: 59965-72-9): Recent Advances and Applications in Chemical Biology and Medicine

Ethyl N-(benzyloxy)methanethioylcarbamate (CAS: 59965-72-9) is a sulfur-containing carbamate derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique thioylcarbamate functional group, has been explored for its role in enzyme inhibition, drug delivery, and as a building block in the synthesis of more complex bioactive molecules. Recent studies have highlighted its versatility and efficacy, making it a subject of interest for researchers aiming to develop novel therapeutic agents and chemical probes.

One of the most notable advancements in the study of ethyl N-(benzyloxy)methanethioylcarbamate is its application as a protease inhibitor. Proteases play critical roles in various physiological and pathological processes, and their dysregulation is implicated in diseases such as cancer, viral infections, and inflammatory disorders. Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific cysteine proteases, which are key targets in the development of antiviral and anticancer therapies. The mechanism of inhibition involves the formation of a covalent bond between the thioylcarbamate group and the active-site cysteine residue, leading to irreversible enzyme inactivation.

In addition to its protease inhibitory properties, ethyl N-(benzyloxy)methanethioylcarbamate has been investigated for its potential in drug delivery systems. The benzyloxy moiety of the molecule provides a site for further chemical modification, enabling the attachment of drug molecules or targeting ligands. Recent studies have explored its use as a prodrug, where the carbamate group serves as a cleavable linker that releases the active drug upon enzymatic hydrolysis. This approach has shown promise in improving the bioavailability and targeted delivery of poorly soluble or unstable therapeutic agents.

The synthesis and characterization of ethyl N-(benzyloxy)methanethioylcarbamate have also been the focus of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to elucidate its structural properties and confirm its purity. Furthermore, computational studies have provided insights into the molecular interactions and binding affinities of this compound with biological targets, aiding in the rational design of derivatives with enhanced activity and selectivity.

Despite these promising developments, challenges remain in the optimization and clinical translation of ethyl N-(benzyloxy)methanethioylcarbamate-based therapeutics. Issues such as stability, toxicity, and pharmacokinetic properties need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the potential of this compound as a valuable tool in chemical biology and a candidate for drug development.

In conclusion, ethyl N-(benzyloxy)methanethioylcarbamate (CAS: 59965-72-9) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its applications in protease inhibition, drug delivery, and as a synthetic intermediate highlight its broad utility. Continued research efforts are expected to uncover new opportunities for this compound, paving the way for innovative therapeutic strategies and advancements in the treatment of various diseases.